Cas no 227178-09-8 (2-(3-Acetylphenyl)pyridine)

• Product Name: 2-(3-Acetylphenyl)pyridine
• CAS No: 227178-09-8
• MF: C₁₃H₁₁NO
• MW: 197.232543230057
• MDL: MFCD18855414
• CID: 5019727
• PubChem ID: 11333074
• Update Time: 2026-02-28

2-(3-Acetylphenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Pyridin-2-yl-phenyl)-ethanone
• 2-(3-Acetylphenyl)pyridine
• 1-(3-pyridin-2-ylphenyl)ethanone
• 1-(3-(Pyridin-2-yl)phenyl)ethanone

• MDL： MFCD18855414
• Inchi： 1S/C13H11NO/c1-10(15)11-5-4-6-12(9-11)13-7-2-3-8-14-13/h2-9H,1H3
• InChI Key： RTWQIDVMLFLOKT-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC=C(C2C=CC=CN=2)C=1

Computed Properties

• Exact Mass: 197.084063974g/mol
• Monoisotopic Mass: 197.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(3-Acetylphenyl)pyridine

2-(3-Acetylphenyl)pyridine: An Overview of Its Properties, Applications, and Recent Research

2-(3-Acetylphenyl)pyridine (CAS No. 227178-09-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as 3-acetylphenylpyridine, is characterized by its unique molecular structure, which consists of a pyridine ring substituted with an acetylphenyl group. This structure imparts a range of chemical and physical properties that make it valuable for various applications.

The molecular formula of 2-(3-Acetylphenyl)pyridine is C₁₂H₁₁NO, and its molecular weight is approximately 189.22 g/mol. The compound is typically a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. These solubility properties make it suitable for use in a variety of chemical reactions and processes.

In terms of its chemical reactivity, 2-(3-Acetylphenyl)pyridine exhibits several notable characteristics. The presence of the acetyl group on the phenyl ring makes it susceptible to nucleophilic attack, which can be exploited in synthetic pathways to form more complex molecules. Additionally, the pyridine ring provides a basic nitrogen atom that can participate in acid-base reactions and coordinate with metal ions. These features make 2-(3-Acetylphenyl)pyridine a useful building block in organic synthesis and coordination chemistry.

2-(3-Acetylphenyl)pyridine has found applications in various areas of research and industry. In the pharmaceutical sector, it has been investigated for its potential as a lead compound in drug discovery. Recent studies have explored its biological activities, including anti-inflammatory, antioxidant, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 2-(3-Acetylphenyl)pyridine exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In another study published in the European Journal of Medicinal Chemistry, researchers synthesized a series of 2-(3-Acetylphenyl)pyridine-based compounds and evaluated their anticancer activity against various cancer cell lines. The results showed that several derivatives demonstrated significant cytotoxicity against breast cancer, lung cancer, and colon cancer cells. These findings suggest that 2-(3-Acetylphenyl)pyridine may serve as a promising scaffold for the development of novel anticancer agents.

Beyond its pharmaceutical applications, 2-(3-Acetylphenyl)pyridine has also been studied for its potential use in materials science. Its ability to form stable complexes with metal ions makes it a candidate for applications in catalysis and sensor technology. For example, a research team at the University of California reported the synthesis of metal-organic frameworks (MOFs) using 2-(3-Acetylphenyl)pyridine-based ligands. These MOFs exhibited high surface areas and excellent gas adsorption properties, making them suitable for applications such as gas storage and separation.

In addition to its practical applications, 2-(3-Acetylphenyl)pyridine has been the subject of numerous theoretical studies aimed at understanding its electronic structure and reactivity. Density functional theory (DFT) calculations have provided insights into the electronic distribution within the molecule and its interaction with other chemical species. These theoretical studies have helped guide experimental efforts to optimize synthetic routes and improve the efficiency of reactions involving 2-(3-Acetylphenyl)pyridine.

The environmental impact of 2-(3-Acetylphenyl)pyridine is another area of interest. While it is generally considered safe for laboratory use when proper handling protocols are followed, there is ongoing research to assess its potential environmental effects if released into natural systems. Studies have focused on its biodegradability and toxicity to aquatic organisms. Preliminary results suggest that under controlled conditions, 2-(3-Acetylphenyl)pyridine can be effectively degraded by microbial communities, reducing its potential environmental impact.

In conclusion, 2-(3-Acetylphenyl)pyridine (CAS No. 227178-09-8) is a multifaceted compound with a wide range of applications in chemistry, biology, pharmaceuticals, and materials science. Its unique molecular structure endows it with valuable chemical properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.